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Compound of Interest

Compound Name: Rimsulfuron-d6

Cat. No.: B12420502

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Rimsulfuron-d6, a deuterated analog of
the sulfonylurea herbicide, Rimsulfuron. This document details its chemical properties,
mechanism of action, and applications in analytical and research settings.

Core Chemical and Physical Data

Rimsulfuron-d6 is primarily utilized as an internal standard in analytical methodologies for the
guantification of Rimsulfuron. The deuteration provides a distinct mass signature for mass
spectrometry-based detection, without significantly altering its chemical behavior.

Property Value

N-((4,6-bis(methoxy-d3)pyrimidin-2-

Chemical Name yl)carbamoyl)-3-(ethylsulfonyl)pyridine-2-
sulfonamide

Molecular Formula C14H11DeNs07S2

Molecular Weight 437.48 g/mol

CAS Number (Rimsulfuron) 122931-48-0
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Mechanism of Action: Inhibition of Acetolactate

Synthase

Rimsulfuron, the parent compound of Rimsulfuron-d6, exerts its herbicidal activity by targeting
and inhibiting the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid
synthase (AHAS). This enzyme is pivotal in the biosynthesis of branched-chain amino acids—
valine, leucine, and isoleucine—which are essential for protein synthesis and overall plant
growth. The inhibition of ALS leads to a deficiency in these vital amino acids, subsequently

halting cell division and resulting in the death of susceptible plants.
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Figure 1. Rimsulfuron's inhibition of the acetolactate synthase (ALS) pathway.

Quantitative Data
In Vitro Inhibition of Acetolactate Synthase (ALS)

The inhibitory activity of Rimsulfuron against ALS has been quantified, with Iso values varying
among different plant species. Generally, Rimsulfuron is a potent inhibitor of ALS.

Plant Species Iso Value (pM)
Common Ragweed Varies
Proso Millet Varies
Redroot Pigweed Varies
Smooth Crabgrass Varies
Wild Oats Varies

Note: While studies indicate that Iso values differ
slightly among weed species, specific values

were not detailed in the reviewed literature.

Metabolic Half-Life of Rimsulfuron

The selectivity of Rimsulfuron as a herbicide is largely attributed to the differential rates of its
metabolism in tolerant versus susceptible plant species.
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Species Tolerance Metabolic Half-life (hours)

Maize (Zea mays) Tolerant < 1[1]

Johnsongrass (Sorghum

Sensitive 38[1]
halepense)
Redroot Pigweed (Amaranthus N
Sensitive > 48[1]
retroflexus)
Large Crabgrass (Digitaria
J I (Dig Sensitive 27[1]

sanguinalis)

Experimental Protocols

Quantification of Rimsulfuron in Environmental Samples
using LC-MS/MS with Rimsulfuron-d6 as an Internal
Standard

This protocol outlines a general procedure for the analysis of Rimsulfuron in soil and water
samples. Rimsulfuron-d6 is employed as an internal standard to ensure accuracy and
precision by correcting for matrix effects and variations in instrument response.

1. Sample Preparation
o Water Samples:

o To a 10 mL water sample, add a known concentration of Rimsulfuron-d6 internal
standard.

o Acidify the sample with formic acid.
o Perform solid-phase extraction (SPE) using a suitable cartridge (e.g., C18).
o Elute the analyte and internal standard with an appropriate solvent such as acetonitrile.

o Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS
analysis.
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e Soil Samples:

o

To a 10 g soil sample, add a known concentration of Rimsulfuron-d6 internal standard.

Extract the sample with an appropriate solvent system (e.g., acetonitrile/water with formic
acid) using sonication or shaking.

Centrifuge the sample and collect the supernatant.

Clean up the extract using dispersive solid-phase extraction (d-SPE) with a suitable
sorbent (e.g., PSA, C18).

Evaporate the cleaned extract and reconstitute in the mobile phase for LC-MS/MS
analysis.

2. LC-MS/MS Analysis

e Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 pum).
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to achieve separation of Rimsulfuron from matrix
interferences.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 pL.

e Mass Spectrometry (MS/MS) Conditions:

o

o

o

lonization Mode: Electrospray lonization (ESI), Positive.
Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:
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» Rimsulfuron: Monitor at least two specific precursor-to-product ion transitions.

» Rimsulfuron-d6: Monitor the corresponding precursor-to-product ion transitions for the
deuterated internal standard.

o Instrument Parameters: Optimize ion source parameters (e.g., capillary voltage, source
temperature, gas flows) for maximum sensitivity.

. Quantification

Construct a calibration curve using standards of Rimsulfuron prepared in a blank matrix
extract, with each standard containing the same concentration of Rimsulfuron-d6 internal
standard.

Calculate the ratio of the peak area of Rimsulfuron to the peak area of Rimsulfuron-d6 for
each standard and sample.

Determine the concentration of Rimsulfuron in the samples by interpolating their peak area
ratios from the calibration curve.
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Analytical Workflow for Rimsulfuron Quantification
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Figure 2. General experimental workflow for the quantification of Rimsulfuron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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